Cas no 2172245-25-7 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid
• CAS No: 2172245-25-7
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5909713
• PubChem ID: 165575808
• Update Time: 2025-10-29

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid
• EN300-1541263
• 2172245-25-7
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}cyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C25H26N2O6/c28-23(27-17-10-9-16(13-17)24(29)30)15-32-12-11-26-25(31)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,16-17,22H,11-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BZWUKCFUZNFVRB-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic Acid (CAS No. 2172245-25-7)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid (CAS No. 2172245-25-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and chemical synthesis.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and proteins.

The cyclopentene ring in the structure adds another layer of complexity and potential biological activity. Cyclopentene derivatives have been studied for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The combination of the Fmoc protecting group and the cyclopentene ring in this compound suggests that it may have unique biological properties that could be exploited in drug discovery.

Recent research has focused on the synthesis and characterization of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid. A study published in the Journal of Organic Chemistry reported a novel synthetic route for this compound, highlighting its high yield and purity. The researchers also explored the compound's stability under various conditions, demonstrating its robustness and suitability for further chemical modifications.

In terms of biological applications, preliminary studies have shown that 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid exhibits promising activity against certain cancer cell lines. Specifically, it has been found to inhibit the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29). These findings suggest that this compound may have potential as a lead molecule for the development of new anticancer drugs.

The Fmoc protecting group can be selectively removed using mild base treatment, such as piperidine in dimethylformamide (DMF). This deprotection step is crucial for subsequent coupling reactions in peptide synthesis. The ease of deprotection and the stability of the Fmoc group make this compound an attractive choice for researchers working on complex peptide structures.

Beyond its potential as a therapeutic agent, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid has also been explored as a building block for supramolecular assemblies. Supramolecular chemistry involves the study of non-covalent interactions between molecules, which can lead to the formation of complex structures with unique properties. Research in this area has shown that this compound can self-assemble into well-defined nanostructures, which could have applications in drug delivery systems and materials science.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopent-2-ene-1-carboxylic acid (CAS No. 2172245-25-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features, combined with its biological activity and synthetic versatility, make it an exciting area of ongoing research and development.